N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[(2-thiophen-3-ylpyridin-3-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H18N2OS/c20-17(13-5-2-1-3-6-13)19-11-14-7-4-9-18-16(14)15-8-10-21-12-15/h1-2,4,7-10,12-13H,3,5-6,11H2,(H,19,20)
• InChI Key: FSMXNJALCLEQCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2=C(N=CC=C2)C3=CSC=C3
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol
• CAS No.: 2034564-39-9

Description

N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)cyclohex-3-enecarboxamide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of heterocyclic compounds, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

Synthetic Intermediates and Heterocyclic Compound Synthesis

• Enaminoketones and esters, including cyclic-β-enaminoesters, serve as crucial intermediates for synthesizing heterocycles and natural products. Their enantioselective preparation is pivotal in synthetic chemistry, facilitating the synthesis of various heterocycles like pyridine, pyrimidine, and pyrrole derivatives. Enaminones, due to their unique nucleophilicity and electrophilicity, are employed as building blocks for creating biologically interesting bicyclic compounds and have shown potential as anticonvulsant agents (Negri, Kascheres, & Kascheres, 2004).

Biological Significance and Optical Sensors

• Pyrimidine derivatives are highlighted for their biological and medicinal applications, including the development of optical sensors. Their ability to form coordination and hydrogen bonds makes them suitable for sensing applications, showcasing the versatility of N-heterocycles in scientific research (Jindal & Kaur, 2021).

Heterocyclic N-oxide Derivatives in Drug Development

• Heterocyclic N-oxide derivatives, including those from pyridine, have been demonstrated to possess a wide range of functionalities important in organic synthesis, catalysis, and drug applications. They play a key role in forming metal complexes, designing catalysts, and exhibiting biological activities such as anticancer, antibacterial, and anti-inflammatory properties. This emphasizes the medicinal potential of heterocyclic compounds in drug development and therapy (Li et al., 2019).

Chemosensing Applications of Pyridine Derivatives

• Pyridine derivatives are crucial in medicinal chemistry and chemosensing, possessing a range of biological activities and high efficacy as chemosensors for various ions and neutral species. This highlights the role of such compounds in developing new bioactive molecules and chemosensors for detecting different species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).